Cas no 1201436-82-9 (5-tert-butyl-2-(2,3-dichlorophenyl)-4-methylpyrazole-3-carboxylic Acid)

• Product Name: 5-tert-butyl-2-(2,3-dichlorophenyl)-4-methylpyrazole-3-carboxylic Acid
• CAS No: 1201436-82-9
• MF: C₁₅H₁₆Cl₂N₂O₂
• MW: 327.205741882324
• CID: 1212581
• PubChem ID: 45790391
• Update Time: 2025-04-20

5-tert-butyl-2-(2,3-dichlorophenyl)-4-methylpyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-(2,3-dichlorophenyl)-4-methylpyrazole-3-carboxylic Acid
• 3-tert-Butyl-1-(2,3-dichlorophenyl)-4-methyl-1H-pyrazole-5-carboxylic acid
• DTXSID00672281
• 1201436-82-9
• 5-tert-butyl-2-(2,3-dichlorophenyl)-4-methyl-2h-pyrazole-3-carboxylic acid

• Inchi： 1S/C15H16Cl2N2O2/c1-8-12(14(20)21)19(18-13(8)15(2,3)4)10-7-5-6-9(16)11(10)17/h5-7H,1-4H3,(H,20,21)
• InChI Key： AIDACVOLTAIIJW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1C(C(=O)O)=C(C)C(C(C)(C)C)=N1)Cl

Computed Properties

• Exact Mass: 326.0588831g/mol
• Monoisotopic Mass: 326.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.1Ų